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Compound of Interest

Compound Name: Y08284

Cat. No.: B15144242 Get Quote

Disclaimer: This document provides essential safety and logistical information for handling

Y08284 based on its nature as a potent CBP bromodomain inhibitor.[1][2] No official Safety

Data Sheet (SDS) with specific quantitative exposure limits or detailed disposal instructions for

Y08284 (CAS: 2688745-47-1) is publicly available. Therefore, the following guidance is based

on best practices for handling potent, biologically active compounds in a laboratory setting.

Researchers must conduct a thorough risk assessment before beginning any work.

Y08284 is a potent and selective CBP/p300 bromodomain inhibitor with an IC50 of 4.21 nM.[1]

[2] As a potent compound, it is designed to have high pharmacological activity at low

concentrations.[3] Due to its biological activity and the lack of comprehensive toxicological

data, Y08284 should be handled with a high degree of caution to prevent personnel exposure

and environmental contamination.

Personal Protective Equipment (PPE)
Given the potent nature of Y08284, a comprehensive PPE strategy is crucial. The following

table summarizes the recommended PPE for handling Y08284 powder and solutions.
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Operation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Handling Solid

Compound

(Weighing,

Aliquoting)

Chemical safety

goggles and a

face shield

Double-gloving

with nitrile gloves

(inspect for tears

before and

during use)

Disposable lab

coat with tight

cuffs, sleeve

covers

NIOSH-approved

respirator (e.g.,

N95 or higher)

within a certified

chemical fume

hood or

ventilated

balance

enclosure

Handling

Solutions

Chemical safety

goggles
Nitrile gloves

Disposable lab

coat

Not generally

required if

handled in a

certified chemical

fume hood

Cleaning and

Decontamination

Chemical safety

goggles and a

face shield

Heavy-duty nitrile

or butyl rubber

gloves

Chemical-

resistant apron

over a

disposable lab

coat

NIOSH-approved

respirator may

be necessary

depending on the

scale and nature

of the spill

Waste Disposal
Chemical safety

goggles
Nitrile gloves

Disposable lab

coat

Not generally

required for

handling sealed

waste containers

Operational Plan: Handling and Experimental
Workflow
All operations involving Y08284 should be performed in a designated area to minimize the risk

of cross-contamination.

Experimental Workflow for Handling Y08284
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Preparation

Experimentation

Cleanup & Disposal

Don Appropriate PPE

Prepare Designated Work Area in Fume Hood

Weigh Solid Y08284 in Ventilated Enclosure

Dissolve in Appropriate Solvent (e.g., DMSO)

Prepare Stock and Working Solutions

Perform Experiment in Containment

Decontaminate Work Surfaces and Equipment

Dispose of Contaminated Materials in Labeled Hazardous Waste

Doff PPE and Dispose of as Hazardous Waste

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for safe handling of Y08284.
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Step-by-Step Handling Procedures:
Preparation:

Don all required PPE as outlined in the table above.

Prepare a designated workspace within a certified chemical fume hood. Cover the work

surface with absorbent, disposable bench paper.

When weighing the solid compound, use a ventilated balance enclosure to prevent

inhalation of airborne particles.[4]

Solution Preparation:

Carefully transfer the weighed Y08284 to a suitable container for dissolution.

Add the desired solvent (e.g., DMSO) slowly to avoid splashing.

Ensure the container is securely capped and mix gently until the compound is fully

dissolved.

Experimental Use:

Perform all experimental procedures involving Y08284 within the chemical fume hood.

Use caution when transferring solutions to minimize the creation of aerosols.

Spill Management:

In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand).

Collect the absorbed material into a sealed, labeled hazardous waste container.

Decontaminate the spill area with an appropriate solvent, followed by soap and water.

For larger spills, evacuate the area and contact your institution's Environmental Health and

Safety (EHS) department.
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Disposal Plan
All waste contaminated with Y08284 must be treated as hazardous chemical waste.

Waste Type Container Disposal Procedure

Solid Y08284
Sealed, labeled hazardous

waste container

Contact your institution's EHS

for collection and disposal via

a licensed professional waste

disposal service.[3]

Incineration is often the

preferred method for potent

compounds.

Contaminated Labware (e.g.,

pipette tips, tubes)

Labeled hazardous waste

container

Segregate from general lab

waste. Dispose of through your

institution's hazardous waste

program.

Liquid Waste (solutions

containing Y08284)

Labeled, sealed, and

chemically compatible

hazardous waste container

Do not pour down the drain.

Store in secondary

containment. Arrange for

pickup by your institution's

EHS.

Contaminated PPE
Labeled hazardous waste bag

or container

All disposable PPE used while

handling Y08284 should be

considered contaminated and

disposed of as hazardous

waste.

Note on Decontamination: All non-disposable equipment that comes into contact with Y08284
should be thoroughly decontaminated. The effectiveness of a decontamination procedure

should be validated if possible.

By adhering to these stringent safety and handling protocols, researchers can minimize their

risk of exposure to the potent CBP bromodomain inhibitor Y08284 and ensure a safe laboratory

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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